Cas no 72792-79-1 ( )

• Product Name: &nbsp
• CAS No: 72792-79-1
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 977531
• PubChem ID: 318199
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-amino-2,5-dimethylpyrimidine-4-carboxylic acid
• NSC-253555
• DTXSID90312366
• 72792-79-1
• NSC253555
• 6-amino-2,5-dimethyl-pyrimidine-4-carboxylic acid
• DS-005848
•  

• Inchi： 1S/C7H9N3O2/c1-3-5(7(11)12)9-4(2)10-6(3)8/h1-2H3,(H,11,12)(H2,8,9,10)
• InChI Key： SAEYBQJRWFOTJE-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=C(N)N=C(C)N=1)=O

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 89.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives